2-(4-Ethynyl-1H-pyrazol-1-yl)-N,N-dimethylacetamide

• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 2-(4-ethynylpyrazol-1-yl)-N,N-dimethylacetamide
• InChI: InChI=1S/C9H11N3O/c1-4-8-5-10-12(6-8)7-9(13)11(2)3/h1,5-6H,7H2,2-3H3
• InChI Key: PRJHQCNXGNNWNR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CN1C=C(C=N1)C#C

Description

2-(4-Ethynyl-1H-pyrazol-1-yl)-N,N-dimethylacetamide is a useful research compound. Its molecular formula is C9H11N3O and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N,N-Dimethyl-2-(4-((trimethylsilyl)ethynyl)-1H-pyrazol-1-yl)acetamide (Preparation 100, 0.55 g, 2.2 mmol) was dissolved in dry THF (10 ml). To the stirred solution was then added a solution of TBAF in THF (2.4 ml of a 1M solution in THF, 2.4 mmol). After 20 minutes the reaction was concentrated in vacuo and the residue taken up in ethyl acetate. The organic solution was washed with water, brine and dried over sodium sulphate. The organic solution was then concentrated in vacuum and the crude product purified by silica gel column chromatography eluting with neat ethyl acetate to afford the title compound as a pale brown powder (0.3 g, 77%). 1H-NMR (500 MHz, CDCl3): δ 2.98 (s, 3H), 3.01 (s, 1H), 3.07 (s, 3H), 4.95 (s, 2H), 7.62 (s, 1H), 7.69 (s, 1H).